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Pentafluoropropionic acid (PFPA), also known as perfluoropropionic acid, is a halogenated

carboxylic acid with the chemical formula CF₃CF₂COOH. As a short-chain per- and

polyfluoroalkyl substance (PFAS), its unique properties, conferred by the high degree of

fluorination, make it a subject of interest in various scientific domains, including as a reagent in

organic synthesis, a catalyst, and in the development of advanced materials and

pharmaceuticals.[1] This guide provides an in-depth overview of its core physical

characteristics, supported by detailed experimental protocols and data presented for clarity and

comparative analysis.

Core Physical and Chemical Properties
Pentafluoropropionic acid is a colorless liquid at standard conditions, noted for its strong

acidic nature and hygroscopic sensitivity.[2][3][4] It is soluble in water and various polar organic

solvents, including ether, ethanol, acetone, and benzene.[2][5] The presence of the electron-

withdrawing pentafluoroethyl group significantly influences its acidity and other physical

properties.

Quantitative Physical Data
The following tables summarize the key quantitative physical and chemical properties of

pentafluoropropionic acid, compiled from various sources.
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Table 1: General and Thermodynamic Properties

Property Value Source(s)

Molecular Formula C₃HF₅O₂ [1][6]

Molecular Weight 164.03 g/mol [1][6]

Appearance Colorless to light brown liquid [1][3][7]

Boiling Point 96 - 98 °C [1][5][8]

Melting Point -11.0 °C (Predicted) [9]

Acid Dissociation Constant

(pKa)
0.38 ± 0.10 (Predicted) [2][3]

Table 2: Density and Refractive Index

Property Value Conditions Source(s)

Density 1.561 g/mL at 25 °C [2][6][10]

1.57 g/cm³ at 20 °C [8][11]

1.576 g/mL Not Specified [12]

1.58 g/cm³ at 20 °C [5]

Refractive Index (n/D) 1.284 at 20 °C [6][12][13]

Table 3: Vapor Properties

Property Value Conditions Source(s)

Vapor Pressure ~40 mmHg at 20 °C [6][10][13]

52 hPa (~39 mmHg) at 25 °C [8][11]

Vapor Density ~5.6 (vs. air) Not Specified [6][10][13]
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Standard Experimental Protocols
The determination of the physical properties listed above requires precise and standardized

experimental methodologies. The following sections detail plausible protocols for obtaining

these key characteristics.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-reflux method is effective.

Methodology:

Apparatus Setup: A small test tube containing approximately 0.5-1 mL of

pentafluoropropionic acid and a small magnetic stir bar is placed in a heating block on a

hot plate stirrer.

Thermometer Placement: A calibrated thermometer is clamped such that its bulb is

positioned approximately 1 cm above the surface of the liquid.

Heating and Observation: The liquid is gently heated while stirring. The boiling point is

observed as the temperature at which the vapor of the substance condenses and refluxes on

the walls of the test tube, creating a stable "reflux ring" level with the thermometer bulb.

Data Recording: The temperature is recorded when it remains stable at the reflux point. For

accuracy, the atmospheric pressure should also be recorded and the boiling point corrected

to standard pressure if necessary.

Determination of Density (Vibrating Tube Densimeter)
This automated method, compliant with ASTM D4052, offers high precision and requires a

small sample volume.

Methodology:

Calibration: The instrument, which contains an oscillating U-shaped tube, is calibrated using

two standards of known density, typically dry air and pure water.
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Sample Introduction: A small aliquot (1-2 mL) of pentafluoropropionic acid is injected into

the thermostatically controlled U-tube, ensuring no air bubbles are present.

Measurement: The instrument measures the change in the resonant frequency of the

oscillating tube when filled with the sample. This frequency is directly related to the density of

the liquid.

Data Acquisition: The density is calculated by the instrument's software based on the

calibration data and displayed, typically to four or five decimal places. The measurement is

performed at a controlled temperature, such as 20°C or 25°C.

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how light propagates through a substance and is a fundamental

property for identifying and assessing the purity of a liquid.

Methodology:

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.

Sample Application: A few drops of pentafluoropropionic acid are placed on the clean, dry

prism surface of the refractometer.

Measurement: The prism is closed, and the sample is allowed to equilibrate to the

instrument's set temperature (typically 20°C). The user then looks through the eyepiece and

adjusts the controls until the light and dark fields converge into a sharp, single line.

Reading: The refractive index is read directly from the instrument's scale. Modern digital

refractometers perform this process automatically and provide a direct numerical readout.

Determination of Acid Dissociation Constant (pKa)
(Potentiometric Titration)
Potentiometric titration is a standard method for determining the pKa of an acid by monitoring

pH changes during neutralization.
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Methodology:

Preparation: A dilute aqueous solution of pentafluoropropionic acid (e.g., 0.01 M) is

prepared. A standardized solution of a strong base, such as 0.1 M NaOH, is used as the

titrant.

Titration Setup: The acid solution is placed in a beaker with a magnetic stirrer. A calibrated

pH electrode is immersed in the solution. The NaOH solution is added incrementally from a

burette.

Data Collection: The pH of the solution is recorded after each addition of titrant, allowing the

system to equilibrate at each step.

Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The equivalence

point is identified as the point of maximum slope on the curve. The pKa is determined from

the pH at the half-equivalence point, where the concentrations of the acid and its conjugate

base are equal, as described by the Henderson-Hasselbalch equation.

Visualized Workflows and Relationships
To further clarify the processes and concepts discussed, the following diagrams are provided.
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Workflow for Physical Characterization of a Liquid
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Caption: General experimental workflow for chemical characterization.
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Relationship of Temperature to Physical Properties

Physical Properties
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Caption: Logical relationship between temperature and key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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